Cas no 63489-58-7 (2,6-difluoro-4-aminopyridine)

2,6-Difluoro-4-aminopyridine is a fluorinated pyridine derivative with a molecular formula of C5H4F2N2. This compound features a primary amine group at the 4-position and fluorine substituents at the 2- and 6-positions, which enhance its reactivity and stability. The electron-withdrawing fluorine atoms influence the pyridine ring's electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural features enable selective functionalization, facilitating the development of biologically active compounds. The compound's high purity and well-defined reactivity profile make it suitable for use in cross-coupling reactions, nucleophilic substitutions, and other fine chemical applications. Proper handling under inert conditions is recommended due to its sensitivity.
2,6-difluoro-4-aminopyridine structure
2,6-difluoro-4-aminopyridine structure
Product Name:2,6-difluoro-4-aminopyridine
CAS No:63489-58-7
MF:C5H4F2N2
MW:130.095467567444
MDL:MFCD08436089
CID:960335
PubChem ID:11286475
Update Time:2025-06-07

2,6-difluoro-4-aminopyridine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Difluoropyridin-4-amine
    • 4-Amino-2,6-difluoropyridine
    • 2,6-difluoro-4-aminopyridine
    • 2,6-difluoro-4-pyridinamine
    • 2,6-difluoro-4-pyridylamine
    • 2,6-difluoro-pyridin-4-ylamine
    • 4-Pyridinamine,2,6-difluoro
    • CHEMBL117189
    • AKOS006339208
    • CS-W005329
    • 2,,6-difluoro-4-aminopyridine
    • OWXBXLGJIFPPMS-UHFFFAOYSA-N
    • AM20061397
    • SCHEMBL4858631
    • SB21220
    • 4-Pyridinamine, 2,6-difluoro-
    • EN300-117234
    • DTXSID20461139
    • 63489-58-7
    • AS-41531
    • A26083
    • SY040109
    • DB-082199
    • MFCD08436089
    • (2,6-difluoro-pyridin-4-yl)-amine
    • MDL： MFCD08436089
    • Inchi： 1S/C5H4F2N2/c6-4-1-3(8)2-5(7)9-4/h1-2H,(H2,8,9)
    • InChI Key： OWXBXLGJIFPPMS-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=C(N=1)F)N

Computed Properties

  • Exact Mass: 130.03400
  • Monoisotopic Mass: 130.03425446g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 89
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Melting Point: 124-125
  • PSA: 38.91000
  • LogP: 1.52320

2,6-difluoro-4-aminopyridine Security Information

  • Hazardous Material transportation number：2811
  • Hazardous Material Identification： T
  • HazardClass：6.1
  • PackingGroup：Ⅲ

2,6-difluoro-4-aminopyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-difluoro-4-aminopyridine Pricemore >>

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2,6-difluoro-4-aminopyridine Production Method

2,6-difluoro-4-aminopyridine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:63489-58-7)2,6-difluoro-4-aminopyridine
Order Number:A26083
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):178.0/624.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:63489-58-7)2,6-difluoro-4-aminopyridine
A26083
Purity:99%/99%
Quantity:5g/25g
Price ($):178.0/624.0
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